(4-Methylquinolin-6-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone

• IUPAC Name: (4-methylquinolin-6-yl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C18H17N5O/c1-12-5-8-19-16-4-3-13(9-15(12)16)17(24)23-10-14(11-23)22-18-20-6-2-7-21-18/h2-9,14H,10-11H2,1H3,(H,20,21,22)
• InChI Key: VVYSDTYGIJWKJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=CC2=NC=C1)C(=O)N3CC(C3)NC4=NC=CC=N4
• Molecular Formula: C18H17N5O
• Molecular Weight: 319.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives were synthesized using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.

Molecular Structure Analysis

The structures of synthetic derivatives were confirmed using FT-IR, 1 H-NMR, and 13 C-NMR spectra and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. For example, the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives was catalyzed by MgO NPs.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, N-(tert-butyl)-2-(3-((4-(pyridin-4-yl)pyrimidin-2-yl)amino)benzoyl) hydrazine-1-carboxamide was reported to be a yellow solid with a melting point of 161–162 °C.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process known as phosphorylation. This action plays a significant role in various cellular processes, including cell signaling, growth, and division .

Mode of Action

The compound interacts with its targets by binding to the inactive Abelson tyrosine kinase domain, a characteristic feature of certain genes . This binding is facilitated through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . The compound forms infinite H-bonded chains through its amide, amine, and pyrimidine groups .

Biochemical Pathways

The compound’s interaction with tyrosine kinases affects various biochemical pathways. By inhibiting the activity of these enzymes, it can disrupt cell signaling processes, potentially leading to the inhibition of cell growth and division . .

Result of Action

The compound’s action results in the inhibition of tyrosine kinase activity, which can disrupt cell signaling processes and potentially inhibit cell growth and division . This makes it a potential therapeutic agent for conditions like leukemia .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors These may include the pH of the environment, the presence of other compounds or drugs, and specific conditions within the body.

Future Directions

The future directions in the research of this compound could involve further exploration of its biological activities, such as its potential as an inhibitor of receptor tyrosine kinase, and its pharmacokinetics profiles. Additionally, its anticancer activity against lung cancer, antibacterial and antifungal activity, and antioxidant activity could be evaluated.